(2R)-2-amino-2-(3-bromo-2-methylphenyl)ethan-1-ol hydrochloride
Overview
Description
(2R)-2-amino-2-(3-bromo-2-methylphenyl)ethan-1-ol hydrochloride (abbreviated as 2A2MBE HCl) is an organic compound that has been used in various scientific research applications. It is a derivative of phenethylamine and is a member of the larger class of compounds known as amines. This compound has been studied for its biochemical and physiological effects, as well as its potential use in laboratory experiments.
Mechanism of Action
The exact mechanism of action of 2A2MBE HCl is not yet fully understood. However, it is believed to act as an agonist at certain serotonin receptors and as an antagonist at certain dopamine receptors. Additionally, it has been shown to inhibit the enzyme monoamine oxidase (MAO), which is responsible for the breakdown of neurotransmitters in the brain.
Biochemical and Physiological Effects
2A2MBE HCl has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to reduce anxiety-like behavior and to have antidepressant-like effects. It has also been shown to increase the levels of certain neurotransmitters in the brain, such as serotonin and dopamine. Additionally, it has been shown to reduce the levels of certain inflammatory markers in the blood.
Advantages and Limitations for Lab Experiments
2A2MBE HCl has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable in a variety of conditions. Additionally, it is soluble in a variety of solvents, making it easy to work with in experiments. However, there are also some limitations to its use in laboratory experiments. It is not approved for use in humans, and it can be toxic if ingested in large doses.
Future Directions
There are a variety of potential future directions for research on 2A2MBE HCl. These include further studies on its potential uses in drug metabolism, receptor binding, and enzyme inhibition. Additionally, further research could be done on its effects on the nervous system and cardiovascular system. Additionally, further research could be done on its potential use as an antidepressant or anxiolytic. Finally, further research could be done on its potential use in the treatment of various diseases and disorders.
Synthesis Methods
2A2MBE HCl can be synthesized in a two-step method that begins with the reaction of 3-bromo-2-methylphenol with 2-aminoethanol in the presence of a base. The resulting product is then treated with hydrochloric acid to form 2A2MBE HCl. This reaction is typically carried out under anhydrous conditions and yields a product with a purity of greater than 95%.
Scientific Research Applications
2A2MBE HCl has been studied for its potential use in scientific research applications. It has been used in studies related to drug metabolism, receptor binding, and enzyme inhibition. Additionally, it has been used in studies to investigate the effects of various compounds on the nervous system. It has also been used in studies to investigate the effects of various compounds on the cardiovascular system.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-amino-2-(3-bromo-2-methylphenyl)ethan-1-ol hydrochloride involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "3-bromo-2-methylphenol", "2-butanone", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "ammonium chloride" ], "Reaction": [ "Step 1: 3-bromo-2-methylphenol is reacted with sodium borohydride in the presence of hydrochloric acid to yield 3-bromo-2-methylphenol hydrochloride.", "Step 2: 2-butanone is reacted with sodium borohydride in the presence of hydrochloric acid to yield 2-butanol.", "Step 3: 3-bromo-2-methylphenol hydrochloride is reacted with 2-butanol in the presence of sodium hydroxide to yield (2R)-2-(3-bromo-2-methylphenyl)propan-2-ol.", "Step 4: (2R)-2-(3-bromo-2-methylphenyl)propan-2-ol is reacted with ammonium chloride in the presence of sodium hydroxide to yield (2R)-2-amino-2-(3-bromo-2-methylphenyl)propan-1-ol.", "Step 5: (2R)-2-amino-2-(3-bromo-2-methylphenyl)propan-1-ol is reacted with hydrochloric acid to yield (2R)-2-amino-2-(3-bromo-2-methylphenyl)ethan-1-ol hydrochloride, the target compound." ] } | |
CAS RN |
2728725-66-2 |
Molecular Formula |
C9H13BrClNO |
Molecular Weight |
266.6 |
Purity |
95 |
Origin of Product |
United States |
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